(R)-3-(Dimethylamino)-1-(thiophen-2-yl)propan-1-ol
Overview
Description
“®-3-(Dimethylamino)-1-(thiophen-2-yl)propan-1-ol” is a chemical compound with the CAS Number: 132335-49-0 . It has a molecular weight of 186.3 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H16NOS/c1-10(2)6-5-8(11)9-4-3-7-12-9/h3-4,7-8,11-12H,5-6H2,1-2H3/t8-/m1/s1 . This code provides a specific description of the molecule’s structure, including its atomic connectivity and stereochemistry.Physical And Chemical Properties Analysis
This compound has a molecular weight of 186.3 . It is recommended to be stored at a temperature of 28 C .Scientific Research Applications
Material Science
Thiophene derivatives are used in the production of polymers like polythiophenes, which are integral in material science. They are applied in creating organic semiconductors, solar cells, and light-emitting diodes (LEDs) .
Medicinal Chemistry
Thiophene-based analogs are increasingly being explored for their biological potential. They serve as a crucial class of biologically active compounds, allowing medicinal chemists to develop advanced compounds with diverse biological effects .
Antimicrobial Agents
Some thiophene compounds have shown significant activity against microbial strains. For instance, certain derivatives have demonstrated high antibacterial potency against Pseudomonas aeruginosa and antifungal activity against Candida albicans .
Organic Synthesis
Due to its high reactivity, thiophene undergoes various reactions like electrophilic and nucleophilic substitutions, cyclization, and oxidation. This makes it a valuable compound in synthetic organic chemistry .
Biological Research
The wide possibilities of biological potential in thiophene-based analogs make them a subject of interest for researchers in the chemical world of heterocyclic moieties .
Safety and Hazards
Future Directions
properties
IUPAC Name |
(1R)-3-(dimethylamino)-1-thiophen-2-ylpropan-1-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15NOS/c1-10(2)6-5-8(11)9-4-3-7-12-9/h3-4,7-8,11H,5-6H2,1-2H3/t8-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XWCNSHMHUZCRLN-MRVPVSSYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CCC(C1=CC=CS1)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN(C)CC[C@H](C1=CC=CS1)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15NOS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50435606 |
Source
|
| Record name | (R)-3-(Dimethylamino)-1-(thiophen-2-yl)propan-1-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50435606 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
185.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(R)-3-(Dimethylamino)-1-(thiophen-2-yl)propan-1-ol | |
CAS RN |
132335-49-0 |
Source
|
| Record name | (R)-3-(Dimethylamino)-1-(thiophen-2-yl)propan-1-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50435606 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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